Cas no 192704-35-1 (2-(Octyldisulfanyl)-1,3-benzothiazole)

• Product Name: 2-(Octyldisulfanyl)-1,3-benzothiazole
• CAS No: 192704-35-1
• MF: C₁₅H₂₁NS₃
• MW: 311.528939962387
• CID: 2787766
• Update Time: 2023-08-07

2-(Octyldisulfanyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(OCTYLDISULFANYL)-1,3-BENZOTHIAZOLE
• 2-(Octyldisulfanyl)-1,3-benzothiazole

• Inchi： 1S/C15H21NS3/c1-2-3-4-5-6-9-12-17-19-15-16-13-10-7-8-11-14(13)18-15/h7-8,10-11H,2-6,9,12H2,1H3
• InChI Key： CYXWNSBYVBWROX-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)SC1=NC2C=CC=CC=2S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 237
• XLogP3: 6.7
• Topological Polar Surface Area: 91.7